Cas no 1039921-05-5 (methyl 4-(4-aminophenoxy)methylbenzoate)

• Product Name: methyl 4-(4-aminophenoxy)methylbenzoate
• CAS No: 1039921-05-5
• MF: C₁₅H₁₅NO₃
• MW: 257.28
• MDL: MFCD11902691
• CID: 5036100
• PubChem ID: 28942598
• Update Time: 2025-08-03

methyl 4-(4-aminophenoxy)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-aminophenoxymethyl)benzoate
• methyl 4-(4-aminophenoxy)methylbenzoate

• MDL： MFCD11902691
• Inchi： 1S/C15H15NO3/c1-18-15(17)12-4-2-11(3-5-12)10-19-14-8-6-13(16)7-9-14/h2-9H,10,16H2,1H3
• InChI Key： OYLYJJQVEIFYOT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(COC2=CC=C(N)C=C2)C=C1

Additional information on methyl 4-(4-aminophenoxy)methylbenzoate

Methyl 4-(4-Aminophenoxy)methylbenzoate (CAS No. 1039921-05-5): A Versatile Chemical Intermediate for Advanced Applications

Methyl 4-(4-aminophenoxy)methylbenzoate (CAS No. 1039921-05-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, featuring both aminophenoxy and methylbenzoate functional groups, serves as a critical building block for synthesizing complex molecules. Its unique structural properties make it invaluable in drug discovery, polymer chemistry, and advanced material development.

The compound's molecular structure combines a methyl benzoate core with a 4-aminophenoxy substituent, creating a versatile scaffold for further chemical modifications. Researchers frequently utilize methyl 4-(4-aminophenoxy)methylbenzoate as a precursor in the synthesis of various pharmaceutical intermediates, particularly those targeting neurological and cardiovascular applications. The presence of both ester and amino functionalities allows for diverse reaction pathways, making it a favorite among medicinal chemists.

Recent studies highlight the growing importance of 1039921-05-5 in developing novel drug delivery systems. The compound's amphiphilic nature enables it to function as a linker molecule in prodrug formulations, addressing current challenges in bioavailability enhancement – a hot topic in pharmaceutical research. Many researchers searching for "improved drug solubility compounds" or "ester-based pharmaceutical intermediates" will find this chemical particularly relevant to their work.

In material science, methyl 4-(4-aminophenoxy)methylbenzoate has shown promise in creating advanced polymers with tunable properties. The aminophenoxy group contributes to thermal stability, while the methylbenzoate moiety offers processing advantages. This dual functionality answers the growing market demand for "high-performance polymer precursors" and "thermally stable material intermediates," as evidenced by increasing patent filings in this area.

The synthesis of CAS 1039921-05-5 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Quality parameters for this compound are strictly maintained, as even minor impurities can significantly impact downstream applications. Analytical methods like HPLC and NMR are routinely employed to verify the identity and purity of methyl 4-(4-aminophenoxy)methylbenzoate, addressing common quality control questions in the fine chemical industry.

From a commercial perspective, the global market for 4-(4-aminophenoxy)methylbenzoate derivatives has shown steady growth, driven by increasing R&D investments in specialty chemicals. Suppliers catering to queries about "high-purity chemical intermediates" or "custom synthesis of methyl benzoate derivatives" frequently list this compound in their portfolios. The compound's stability under standard storage conditions makes it a practical choice for industrial applications.

Environmental and safety considerations for handling 1039921-05-5 follow standard laboratory protocols for amino and ester compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during handling – a common concern addressed in safety data sheets for similar intermediates. Researchers often search for "safe handling of aminophenoxy compounds" or "storage conditions for methyl benzoate derivatives," making this information valuable for end-users.

The future outlook for methyl 4-(4-aminophenoxy)methylbenzoate appears promising, particularly in emerging fields like biodegradable materials and targeted drug delivery systems. Its molecular architecture allows for innovative modifications that align with current trends in "green chemistry" and "sustainable pharmaceutical development." As research continues to explore new applications for CAS 1039921-05-5, its importance as a specialty chemical intermediate is likely to grow significantly in coming years.